tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate

• IUPAC Name: tert-butyl N-(2-oxooxolan-3-yl)carbamate
• InChI: InChI=1S/C9H15NO4/c1-9(2,3)14-8(12)10-6-4-5-13-7(6)11/h6H,4-5H2,1-3H3,(H,10,12)
• InChI Key: IMWMFJMYEKHYKG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCOC1=O
• Molecular Formula: C9H15NO4
• Molecular Weight: 201.22 g/mol
• CAS RN: 132957-40-5, 146514-35-4

Description

Tert-Butyl (tetrahydro-2-oxo-3-furanyl)carbamate is a furan derivative and a heterocyclic building block useful in chemical synthesis.

Molecular Structure Analysis

The molecular formula of this compound is C9H15NO4. The molecular weight is 201.22. The SMILES string representation is CC©©OC(=O)NC1CCOC1=O.

Physical And Chemical Properties Analysis

This compound has a melting point of 116-119 °C. The percentage composition by element is Carbon 52.4%-55.1%, Nitrogen 6.7%-7.2%, and Hydrogen 7.38%.

Scientific Research Applications

Synthesis and Chemical Reactions

• Preparation and Diels‐Alder Reaction : The compound has been used in the preparation of hexahydroindole derivatives, utilizing its reactivity in Diels-Alder reactions (Padwa, Brodney & Lynch, 2003).
• Asymmetric Mannich Reaction : Its application extends to asymmetric Mannich reactions, contributing to the synthesis of chiral carbonyl compounds (Yang, Pan & List, 2009).
• Curtius Rearrangement for Boc-Protected Amines : The compound is involved in the Curtius rearrangement process, aiding in the formation of protected amino acids (Lebel & Leogane, 2005).

Photocatalysis and Cyclization Processes

• Photoredox-Catalyzed Cascade : It serves as an amidyl-radical precursor in photoredox-catalyzed aminations, enabling the assembly of amino chromones (Wang et al., 2022).
• Decarboxylative Cyclization for Indole Derivatives : In the synthesis of 3-(2-furanyl) indoles, it plays a role in Cu(II)-catalyzed decarboxylative annulation processes (Kumar, Katiyar, Kant & Sashidhara, 2020).

Novel Syntheses and Structural Studies

• Synthesis of Protected β-d-2-deoxyribosylamine : This compound is crucial in the enantioselective synthesis of carbocyclic analogues of nucleotides (Ober, Marsch, Harms & Carell, 2004).
• Crystallographic Investigations : Its derivatives have been studied for their crystal structures, aiding in understanding molecular interactions and bonding (Baillargeon et al., 2017).

Applications in Alkylation and Amidation

• Alkylation Between Silicon and Nitrogen : The tert-butyl carbamate derivatives have been explored for their reactivity in metalation and alkylation reactions (Sieburth, Somers & O'hare, 1996).
• Pd-Catalyzed Amidation of Aryl Halides : It is utilized in palladium-catalyzed cross-coupling reactions, forming amides with various aryl halides (Qin, Cui, Zou, Li, Wu, Zhu & Wu, 2010).

Miscellaneous Applications

• Glycosylative Transcarbamylation : The compound is used in the transformation of tert-butyl carbamates to anomeric amino sugar carbamates, useful in synthesizing glycopeptide building blocks (Henry & Lineswala, 2007).

Mechanism of Action

The mechanism of action for this compound is not specified in the search results. It’s likely that the mechanism of action would depend on the specific context in which this compound is used, such as the type of reaction it’s involved in.

Future Directions

The future directions for this compound are not specified in the search results. Given its utility as a building block in chemical synthesis, it could potentially be used in the development of new synthetic methods or in the synthesis of complex molecules.